Cas no 64074-20-0 (1-(Pyrrolidin-3-yl)-1H-imidazole)

1-(Pyrrolidin-3-yl)-1H-imidazole is a heterocyclic compound featuring a pyrrolidine ring fused with an imidazole moiety, offering versatile reactivity and structural utility in organic synthesis and medicinal chemistry. Its dual functionality as both a nitrogen-rich scaffold and a potential ligand makes it valuable for constructing complex molecular architectures, particularly in pharmaceutical intermediates and catalyst design. The pyrrolidine ring enhances conformational flexibility, while the imidazole group provides coordination sites for metal-binding applications. This compound is particularly useful in the development of bioactive molecules, such as enzyme inhibitors or receptor modulators, due to its balanced lipophilicity and hydrogen-bonding capabilities. Its stability under standard conditions further facilitates handling and storage.
1-(Pyrrolidin-3-yl)-1H-imidazole structure
64074-20-0 structure
Product Name:1-(Pyrrolidin-3-yl)-1H-imidazole
CAS No:64074-20-0
MF:C7H11N3
MW:137.182340860367
MDL:MFCD09864383
CID:500104
PubChem ID:45791130
Update Time:2025-10-22

1-(Pyrrolidin-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrrolidin-3-yl)-1H-imidazole
    • 1-(3-pyrrolidinyl)-1H-Imidazole
    • 1H-Imidazole,1-(3-pyrrolidinyl)-
    • 1-pyrrolidin-3-ylimidazole
    • 1H-Imidazole,1-(3-pyrrolidinyl)
    • (R)-1-(PYRROLIDIN-3-YL)-1H-IMIDAZOLE
    • AB55643
    • 64074-20-0
    • FT-0690744
    • MFCD09971196
    • AKOS011613271
    • CS-0271923
    • AB69505
    • AB69504
    • 1-pyrrolidin-3-yl-1H-imidazole
    • 1-pyrrolidin-3-yl-1H-imidazole dihydrochloride
    • DTXSID40672422
    • (S)-1-(PYRROLIDIN-3-YL)-1H-IMIDAZOLE
    • EN300-1254501
    • 147081-64-9
    • SCHEMBL3488529
    • 1-Pyrrolidin-3-yl-1H-imidazole x2hcl
    • 1H-imidazole, 1-(3-pyrrolidinyl)-, dihydrochloride
    • DB-073436
    • ALBB-026944
    • G80392
    • MDL: MFCD09864383
    • Inchi: 1S/C7H11N3/c1-2-8-5-7(1)10-4-3-9-6-10/h3-4,6-8H,1-2,5H2
    • InChI Key: WHQNOBWFVDSYOK-UHFFFAOYSA-N
    • SMILES: N1CCC(C1)N1C=NC=C1

Computed Properties

  • Exact Mass: 137.09500
  • Monoisotopic Mass: 137.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 115
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.8A^2
  • XLogP3: -0.3

Experimental Properties

  • Density: 1.26
  • Boiling Point: 319.3°C at 760 mmHg
  • Flash Point: 146.9°C
  • Refractive Index: 1.656
  • PSA: 29.85000
  • LogP: 0.74630

1-(Pyrrolidin-3-yl)-1H-imidazole Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 1-(Pyrrolidin-3-yl)-1H-imidazole

1-(Pyrrolidin-3-yl)-1H-imidazole (CAS No. 64074-20-0): A Versatile Heterocyclic Compound in Modern Chemistry

The compound 1-(Pyrrolidin-3-yl)-1H-imidazole (CAS No. 64074-20-0) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, combining a pyrrolidine ring with an imidazole moiety, makes it a valuable scaffold for drug discovery and material science. This article delves into its properties, applications, and relevance to current scientific trends, addressing common queries such as "What is 1-(Pyrrolidin-3-yl)-1H-imidazole used for?" and "How is CAS 64074-20-0 synthesized?"

One of the key features of 1-(Pyrrolidin-3-yl)-1H-imidazole is its dual functionality, which allows it to act as a ligand or intermediate in catalytic reactions. Researchers are increasingly exploring its role in metal-organic frameworks (MOFs) and catalysis, aligning with the growing demand for sustainable chemical processes. Its imidazole ring, known for its electron-rich nature, facilitates interactions with biomolecules, making it a candidate for enzyme inhibition studies and drug design.

In the context of medicinal chemistry, this compound is often investigated for its potential in targeting central nervous system (CNS) disorders. The pyrrolidine moiety enhances blood-brain barrier permeability, a critical factor for neuroactive compounds. Recent studies have highlighted its utility in designing G protein-coupled receptor (GPCR) modulators, addressing popular search terms like "1-(Pyrrolidin-3-yl)-1H-imidazole in neuroscience."

From a synthetic perspective, CAS 64074-20-0 is typically prepared via cyclization reactions or N-alkylation of imidazole derivatives. Optimizing its yield and purity is a frequent topic in organic chemistry forums, reflecting searches such as "efficient synthesis of 1-(Pyrrolidin-3-yl)-1H-imidazole." Advances in green chemistry have also spurred interest in solvent-free or microwave-assisted methods for its production.

Beyond pharmaceuticals, 1-(Pyrrolidin-3-yl)-1H-imidazole finds applications in material science, particularly in the development of conductive polymers and corrosion inhibitors. Its ability to form stable complexes with metals aligns with trends in renewable energy and electronic devices, answering queries like "CAS 64074-20-0 in energy storage."

In summary, 1-(Pyrrolidin-3-yl)-1H-imidazole (CAS No. 64074-20-0) is a multifaceted compound bridging gaps between drug development, catalysis, and advanced materials. Its adaptability to cutting-edge research areas ensures its continued relevance, making it a subject of both academic and industrial interest.

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